Cas no 2172597-33-8 (6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid)

• Product Name: 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid
• CAS No: 2172597-33-8
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 6036727
• PubChem ID: 165605105
• Update Time: 2025-10-28

6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid
• 2172597-33-8
• EN300-1587172

• Inchi： 1S/C13H10N4O2/c1-7-4-8-6-14-15-12(8)5-9(7)10-2-3-11(13(18)19)17-16-10/h2-6H,1H3,(H,14,15)(H,18,19)
• InChI Key： RKUCMXITUDBPEP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2=CC3=C(C=NN3)C=C2C)N=N1)=O

Computed Properties

• Exact Mass: 254.08037557g/mol
• Monoisotopic Mass: 254.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Additional information on 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid

Research Briefing on 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid (CAS: 2172597-33-8): Recent Advances and Applications

6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid (CAS: 2172597-33-8) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key scaffold for the development of novel therapeutics, particularly in the areas of oncology and inflammatory diseases. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The compound's unique structure, featuring a pyridazine core linked to a 5-methylindazole moiety, has been shown to exhibit potent inhibitory effects against several kinase targets. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its role as a selective inhibitor of protein kinases involved in cancer cell proliferation and immune response modulation. These studies underscore the compound's potential as a lead candidate for further drug development.

In addition to its kinase inhibitory properties, 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid has also been investigated for its ability to modulate other biological pathways. For instance, a 2023 study published in ACS Chemical Biology demonstrated its efficacy in disrupting protein-protein interactions critical for tumor growth. The study utilized advanced computational modeling and X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights for structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of the compound's production. A patent filed in 2022 (WO2022156789) describes a novel multi-step synthesis route that enhances the purity and stability of 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid, making it more amenable to large-scale manufacturing. This development is particularly significant for translational research efforts aimed at advancing the compound into preclinical and clinical trials.

Looking ahead, the potential applications of 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid extend beyond oncology. Emerging research suggests its utility in treating autoimmune disorders and neurodegenerative diseases, where kinase dysregulation plays a pivotal role. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the exploration of these therapeutic avenues, with several investigational new drug (IND) applications anticipated in the coming years.

In conclusion, 6-(5-methyl-1H-indazol-6-yl)pyridazine-3-carboxylic acid represents a versatile and highly promising compound in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic and structural advancements, position it as a compelling candidate for further research and development. Continued investigations into its mechanism of action and therapeutic potential will undoubtedly yield valuable contributions to the field.